(4aS)-5α-[(E)-4-Carboxy-3-methyl-3-butenyl]-3,4,4a,5,6,7,8,8a-octahydro-5,6β,8aβ-trimethyl-1-naphtho
(4aS)-5α-[(E)-4-Carboxy-3-methyl-3-butenyl]-3,4,4a,5,6,7,8,8a-octahydro-5,6β,8aβ-trimethyl-1-naphtho
Brand Name:
Vulcanchem
CAS No.:
1782-71-4
VCID:
VC0158276
InChI:
InChI=1S/C20H30O4/c1-13(12-17(21)22)8-10-19(3)14(2)9-11-20(4)15(18(23)24)6-5-7-16(19)20/h6,12,14,16H,5,7-11H2,1-4H3,(H,21,22)(H,23,24)/b13-12+/t14-,16-,19+,20+/m0/s1
SMILES:
CC1CCC2(C(C1(C)CCC(=CC(=O)O)C)CCC=C2C(=O)O)C
Molecular Formula:
C20H30O4
Molecular Weight:
334.456
(4aS)-5α-[(E)-4-Carboxy-3-methyl-3-butenyl]-3,4,4a,5,6,7,8,8a-octahydro-5,6β,8aβ-trimethyl-1-naphtho
CAS No.: 1782-71-4
Main Products
VCID: VC0158276
Molecular Formula: C20H30O4
Molecular Weight: 334.456
![(4aS)-5α-[(E)-4-Carboxy-3-methyl-3-butenyl]-3,4,4a,5,6,7,8,8a-octahydro-5,6β,8aβ-trimethyl-1-naphtho - 1782-71-4](/images/no_structure.jpg)
| CAS No. | 1782-71-4 |
|---|---|
| Product Name | (4aS)-5α-[(E)-4-Carboxy-3-methyl-3-butenyl]-3,4,4a,5,6,7,8,8a-octahydro-5,6β,8aβ-trimethyl-1-naphtho |
| Molecular Formula | C20H30O4 |
| Molecular Weight | 334.456 |
| IUPAC Name | (4aS,5R,6S,8aS)-5-[(E)-4-carboxy-3-methylbut-3-enyl]-5,6,8a-trimethyl-3,4,4a,6,7,8-hexahydronaphthalene-1-carboxylic acid |
| Standard InChI | InChI=1S/C20H30O4/c1-13(12-17(21)22)8-10-19(3)14(2)9-11-20(4)15(18(23)24)6-5-7-16(19)20/h6,12,14,16H,5,7-11H2,1-4H3,(H,21,22)(H,23,24)/b13-12+/t14-,16-,19+,20+/m0/s1 |
| Standard InChIKey | FMWSHZRIJXQMOO-LCZQYEALSA-N |
| SMILES | CC1CCC2(C(C1(C)CCC(=CC(=O)O)C)CCC=C2C(=O)O)C |
| Synonyms | (4aS)-5α-[(E)-4-Carboxy-3-methyl-3-butenyl]-3,4,4a,5,6,7,8,8a-octahydro-5,6β,8aβ-trimethyl-1-naphthoic acid |
| Last Modified | Aug 20 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume